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Compound of Interest

Compound Name: d-Glycero-d-galacto-heptose

CAS No.: 1883-14-3

Cat. No.: B8269958

Get Quote

Executive Summary & Operational Directive
d-Glycero-d-galacto-heptose (often utilized in lipopolysaccharide/LPS synthesis research) is

classified as a non-hazardous substance under GHS and OSHA standards.[1][2] However,

"non-hazardous" does not imply "unregulated."[1][2]

Core Directive: Do not dispose of this substance based solely on its low toxicity profile.

Disposal protocols must be dictated by Biochemical Oxygen Demand (BOD) limits in aqueous

systems and Biological Safety Level (BSL) constraints when used in bacterial culture.[1]

Immediate Action Plan:

Pure Solid: Dispose via non-hazardous chemical waste streams to maintain inventory

reconciliation.[1]

Concentrated Solution (>10%): Collect as non-hazardous chemical waste (high BOD risk).[1]

[2]

Biologically Contaminated: Autoclave immediately (LPS/Bacterial context).[1][2]
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Hazard Identification & Scientific Rationale
To ensure compliance and safety, researchers must understand the causality behind these

disposal protocols.

Chemical Safety Profile
GHS Classification: Not a hazardous substance or mixture.[1][3][4]

Toxicity: Low.[1] No specific target organ toxicity.[1]

Flammability: Non-flammable solid (though fine dusts of any carbohydrate can pose a

combustible dust hazard in kilogram-scale industrial handling).[1][2]

The "Hidden" Hazard: Biochemical Oxygen Demand
(BOD)
While not toxic to humans, heptoses are a potent energy source for microorganisms.

Mechanism: When high concentrations of sugar enter the drainage system, they act as a

"super-feed" for sewer bacteria.

Consequence: This causes rapid bacterial blooms that deplete dissolved oxygen in the water

(High BOD).[1]

Regulatory Impact: Local Publicly Owned Treatment Works (POTW) strictly limit BOD

discharges.[1] Dumping concentrated heptose solutions can trigger regulatory fines for the

facility due to "slug discharge" violations.

The Biological Context (LPS Precursor)
d-Glycero-d-galacto-heptose is frequently used to study the inner core of

Lipopolysaccharides (LPS) in Gram-negative bacteria (e.g., E. coli).[1][2]

Risk: Once introduced to a bacterial culture, the sugar is no longer a chemical reagent; it is a

biohazardous component.[1]
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Protocol: It must be treated according to the biosafety level of the organism (typically BSL-1

or BSL-2).[1]

Step-by-Step Disposal Protocols
Protocol A: Pure Solid Reagent (Expired or Excess)
Scope: Unused powder in original or secondary containers.[1]

Do NOT use general trash: While legally permissible in some jurisdictions, discarding

containers of white powder in general trash often triggers "suspicious package" protocols by

custodial staff, leading to unnecessary EHS incidents.[1]

Labeling: Affix a "Non-Hazardous Chemical Waste" label. Explicitly write "d-Glycero-d-
galacto-heptose - High BOD."

Container: Segregate in a clear polyethylene bag or the original bottle.

Disposal: Hand over to your facility’s chemical waste management team for incineration or

landfilling.[1]

Protocol B: Aqueous Solutions (Buffers & Media)
Scope: Stock solutions or reaction mixtures free of biological agents.[1]

Concentration Disposal Method Rationale

Trace / Dilute (< 1%) Sanitary Sewer (Drain)

Low environmental impact;

readily biodegradable.[1][2]

Flush with 20 volumes of

water.

Concentrated (> 1%) Chemical Waste Container

High BOD load.[1][2] Prevents

bacterial blooms in facility

plumbing.

Mixed with Solvents Hazardous Waste Stream

Presence of solvents

(methanol, acetonitrile)

overrides non-haz status.[1][2]
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Protocol C: Biologically Contaminated Media
Scope: Heptose used in bacterial culture (LPS studies).

Collection: Collect all plates, media, and pipette tips containing the sugar/bacteria mixture in

a red biohazard bag or sharps container.[1]

Deactivation: Autoclave at 121°C, 15 psi for 30 minutes.

Note: Heptoses are heat-stable enough that the sugar structure may survive, but the

biological hazard (bacteria) will be neutralized.[1]

Final Disposal: Once autoclaved, the waste is treated as municipal solid waste (trash) or

medical waste, depending on local facility rules.[1]

Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of d-Glycero-d-
galacto-heptose.
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Figure 1: Operational decision tree for d-Glycero-d-galacto-heptose disposal, prioritizing

biological containment and environmental compliance.[1]

Regulatory & Reference Data
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BOD Impact Table
Comparative oxygen demand of common laboratory carbohydrates.

Substance
Theoretical BOD (mg
O2/mg)

Disposal Threshold
(Typical POTW)

d-Glycero-d-galacto-heptose ~1.07 300 mg/L

Glucose 1.07 300 mg/L

Ethanol (for comparison) 2.10 300 mg/L

Interpretation: A 1% solution (10,000 mg/L) of this sugar exceeds the typical sewer discharge

limit (300 mg/L) by factor of 33x. This validates the requirement for container collection of stock

solutions.

Storage & Incompatibility[1][4]
Storage: Keep in a dry, cool place. Hygroscopic nature may cause clumping.[1]

Incompatibilities: Strong oxidizing agents.[1][2][3][4]

Spill Cleanup: Sweep up dry.[1] If wet, absorb with inert material.[1] Wash area with water

(sugar residues are sticky and attract pests).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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